ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H25NO5/c1-4-23-17(20)13-5-7-18(8-6-13)11-12-9-14(21-2)16(19)15(10-12)22-3/h9-10,13,19H,4-8,11H2,1-3H3
• InChI Key: LVTYHWRRQBIVAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC(=C(C(=C2)OC)O)OC
• Molecular Formula: C17H25NO5
• Molecular Weight: 323.4 g/mol

Description

Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate, also known as HDMP-28, is a synthetic compound that belongs to the class of piperidine derivatives. This compound has been found to have potential applications in scientific research due to its ability to interact with the central nervous system.

Mechanism of Action

Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate acts as a potent dopamine reuptake inhibitor by binding to the dopamine transporter protein and preventing the reuptake of dopamine into presynaptic neurons. This leads to increased levels of dopamine in the synaptic cleft, which can have various effects on the central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are mainly related to its interaction with the dopamine system. Increased levels of dopamine in the brain can lead to feelings of euphoria, increased motivation, and improved cognitive function. However, prolonged exposure to high levels of dopamine can lead to neurotoxicity and cellular damage.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate in lab experiments is its potency as a dopamine reuptake inhibitor. This can allow researchers to study the effects of dopamine on the central nervous system in a more controlled manner. However, one limitation is the potential for neurotoxicity and cellular damage, which can limit the use of this compound in certain experiments.

Future Directions

There are many potential future directions for research involving ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate. One area of interest is the development of new treatments for neurological and psychiatric disorders such as Parkinson's disease, ADHD, and addiction. Another area of interest is the study of the effects of dopamine on the central nervous system, which can lead to a better understanding of the underlying mechanisms of various neurological and psychiatric disorders. Additionally, further research is needed to determine the long-term effects of this compound on the brain and to develop safer alternatives for lab experiments.

Synthesis Methods

Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate can be synthesized using a multi-step process involving the reaction of piperidine with 4-hydroxy-3,5-dimethoxybenzaldehyde followed by esterification with ethyl chloroformate. The final product is obtained by purification through column chromatography. The purity of the final product can be confirmed using analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate has been found to have potential applications in scientific research due to its ability to interact with the central nervous system. It has been shown to act as a potent dopamine reuptake inhibitor, which can lead to increased levels of dopamine in the brain. This can have implications for the treatment of various neurological and psychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction.